Cas no 1153423-32-5 (1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid)
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-5014990
- 1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid
- 1153423-32-5
-
- Inchi: 1S/C7H10N2O4S/c1-2-9-4-5(14(8,12)13)3-6(9)7(10)11/h3-4H,2H2,1H3,(H,10,11)(H2,8,12,13)
- InChI Key: DRCQRUWJQVAVPW-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=O)O)N(CC)C=1)(N)(=O)=O
Computed Properties
- Exact Mass: 218.03612798g/mol
- Monoisotopic Mass: 218.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 111Ų
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5014990-0.05g |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid |
1153423-32-5 | 0.05g |
$612.0 | 2023-05-25 | ||
| Enamine | EN300-5014990-0.1g |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid |
1153423-32-5 | 0.1g |
$640.0 | 2023-05-25 | ||
| Enamine | EN300-5014990-0.25g |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid |
1153423-32-5 | 0.25g |
$670.0 | 2023-05-25 | ||
| Enamine | EN300-5014990-0.5g |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid |
1153423-32-5 | 0.5g |
$699.0 | 2023-05-25 | ||
| Enamine | EN300-5014990-1.0g |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid |
1153423-32-5 | 1g |
$728.0 | 2023-05-25 | ||
| Enamine | EN300-5014990-2.5g |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid |
1153423-32-5 | 2.5g |
$1428.0 | 2023-05-25 | ||
| Enamine | EN300-5014990-5.0g |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid |
1153423-32-5 | 5g |
$2110.0 | 2023-05-25 | ||
| Enamine | EN300-5014990-10.0g |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid |
1153423-32-5 | 10g |
$3131.0 | 2023-05-25 |
1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid
1-Ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic Acid: A Comprehensive Overview
1-Ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid (CAS No. 1153423-32-5) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrole ring structure and functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C7H10N2O4S, and it features an ethyl group, a sulfamoyl moiety, and a carboxylic acid functionality, making it a versatile building block for drug discovery.
The 1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid structure is particularly notable for its potential applications in designing enzyme inhibitors and receptor modulators. Researchers have explored its utility in targeting diseases such as diabetes, inflammation, and certain types of cancer. The sulfamoyl group, in particular, is known for its ability to interact with biological targets, enhancing the compound's pharmacological profile. This has led to increased interest in CAS 1153423-32-5 as a candidate for further development in therapeutic agents.
In recent years, the demand for 1H-pyrrole-2-carboxylic acid derivatives has surged due to their role in developing novel drugs with improved efficacy and safety. The compound's carboxylic acid functionality allows for easy derivatization, enabling chemists to create a wide range of analogs with tailored properties. This flexibility aligns with current trends in precision medicine and personalized therapeutics, where customized drug formulations are increasingly sought after.
From a synthetic perspective, 1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is typically prepared through multi-step organic reactions, including pyrrole ring formation, sulfamoylation, and carboxylation. These processes are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The compound's stability under various conditions also makes it a reliable intermediate in large-scale production.
The market for pyrrole-based compounds like CAS 1153423-32-5 is expanding, driven by advancements in drug discovery and the growing need for innovative treatments. Industry reports highlight the compound's potential in addressing unmet medical needs, particularly in chronic diseases. As such, 1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is increasingly featured in research publications and patent applications, underscoring its importance in modern chemistry.
For researchers and manufacturers, sourcing high-quality 1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid is essential. Reputable suppliers provide detailed technical data, including spectroscopic characterization (NMR, IR, and MS) and purity assays (HPLC), to ensure compliance with industry standards. This transparency is crucial for applications in GMP-compliant environments and regulatory submissions.
Looking ahead, the role of 1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid in drug development is expected to grow, particularly as the pharmaceutical industry embraces AI-driven drug design and high-throughput screening. Its structural features align well with computational modeling approaches, enabling faster identification of promising drug candidates. This synergy between traditional chemistry and cutting-edge technology positions CAS 1153423-32-5 as a compound of enduring relevance.
In summary, 1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid represents a fascinating intersection of chemistry and medicine. Its unique properties and broad applicability make it a valuable asset in the quest for new and improved therapies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of pharmaceutical science.
1153423-32-5 (1-ethyl-4-sulfamoyl-1H-pyrrole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)